Cas no 921521-79-1 (N-(4-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)acetamide)

• Product Name: N-(4-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)acetamide
• CAS No: 921521-79-1
• MF: C₁₇H₁₉ClN₄O₂S
• MW: 378.876361131668
• CID: 5913006
• PubChem ID: 27396755
• Update Time: 2025-05-24

N-(4-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)acetamide
• F2202-1110
• N-(4-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)acetamide
• 921521-79-1
• AKOS004951778
• N-[4-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]acetamide
• Acetamide, N-[4-[2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-thiazolyl]-
• N-(4-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C17H19ClN4O2S/c1-12(23)19-17-20-14(11-25-17)10-16(24)22-7-5-21(6-8-22)15-4-2-3-13(18)9-15/h2-4,9,11H,5-8,10H2,1H3,(H,19,20,23)
• InChI Key： XBVOACBFMYJXEG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(N2CCN(C3=CC=CC(Cl)=C3)CC2)=O)=CS1)(=O)C

Computed Properties

• Exact Mass: 378.0917247g/mol
• Monoisotopic Mass: 378.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.8Ų

Additional information on N-(4-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)acetamide

N-(4-{2-4-(3-chlorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)acetamide: Structure, Properties, and Applications

N-(4-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)acetamide, also known by its CAS number 921521-79-1, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a thiazole ring system and a piperazine moiety, both of which contribute to its versatile chemical properties.

The molecular structure of this compound is intriguing. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, serves as a central scaffold for the molecule. Attached to this thiazole ring is an acetamide group and a side chain that includes a piperazine ring substituted with a 3-chlorophenyl group. This combination of functional groups makes the compound highly reactive and capable of participating in various chemical transformations.

Recent studies have highlighted the importance of compounds like N-(4-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)acetamide in drug discovery. The piperazine moiety, in particular, has been shown to enhance the bioavailability and pharmacokinetic properties of molecules due to its ability to form hydrogen bonds and interact with biological systems. Additionally, the presence of the thiazole ring contributes to the compound's stability and ability to act as a scaffold for further functionalization.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution reactions and cyclization steps. The synthesis begins with the preparation of an appropriate thiol derivative, which is then subjected to cyclization conditions to form the thiazole ring. Subsequent steps involve the introduction of the piperazine moiety and the acetamide group through carefully controlled reactions.

The pharmacological properties of CAS No. 92152179 have been explored in recent research studies. It has been found to exhibit moderate inhibitory activity against certain enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory drug development. Furthermore, preliminary toxicity studies suggest that this compound has a favorable safety profile when administered at therapeutic doses.

Beyond its pharmacological applications, this compound also finds utility in materials science due to its unique electronic properties. The combination of sulfur-containing heterocycles and nitrogen-rich moieties makes it suitable for use in organic electronics and as a precursor for advanced materials such as conductive polymers.

In conclusion, N-(4-{2-[4-(3-chlorophenyl)piperazin-1-y]-l ̃l -yloxyethyl}-1,3-thiazol - ̃l - yl)acetamide (CAS No.: 92152179) is a versatile compound with promising applications across multiple disciplines. Its unique structure provides opportunities for further research into its chemical reactivity, biological activity, and material properties.